Cas no 1403468-44-9 (1-(5-Bromo-3-chlorothiophen-2-yl)ethan-1-one)
1403468-44-9 structure
Product Name:1-(5-Bromo-3-chlorothiophen-2-yl)ethan-1-one
CAS No:1403468-44-9
MF:C6H4BrClOS
MW:239.517358779907
CID:1094280
PubChem ID:70872838
Update Time:2025-04-20
1-(5-Bromo-3-chlorothiophen-2-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(5-Bromo-3-chlorothiophen-2-yl)ethan-1-one
- 1-(5-bromo-3-chlorothiophen-2-yl)ethanone
- 1-?(5-?bromo-?3-?chloro-?2-?thienyl)?Ethanone
- 1403468-44-9
- DA-31737
- WAVBCYMERUFZCA-UHFFFAOYSA-N
- SCHEMBL13277701
-
- Inchi: 1S/C6H4BrClOS/c1-3(9)6-4(8)2-5(7)10-6/h2H,1H3
- InChI Key: WAVBCYMERUFZCA-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C(C)=O)S1)Cl
Computed Properties
- Exact Mass: 237.88548g/mol
- Monoisotopic Mass: 237.88548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 45.3Ų
1-(5-Bromo-3-chlorothiophen-2-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169005893-1g |
1-(5-Bromo-3-chlorothiophen-2-yl)ethan-1-one |
1403468-44-9 | 95% | 1g |
$400.00 | 2022-04-02 | |
| Chemenu | CM199515-1g |
1-(5-bromo-3-chlorothiophen-2-yl)ethan-1-one |
1403468-44-9 | 95% | 1g |
$439 | 2021-08-05 | |
| Chemenu | CM199515-1g |
1-(5-bromo-3-chlorothiophen-2-yl)ethan-1-one |
1403468-44-9 | 95% | 1g |
$439 | 2023-01-19 |
1-(5-Bromo-3-chlorothiophen-2-yl)ethan-1-one Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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